4-Ethoxy-2-fluoropyridine
Overview
Description
4-Ethoxy-2-fluoropyridine is a chemical compound with the molecular formula C7H8FNO . It has a molecular weight of 141.15 . The IUPAC name for this compound is 4-ethoxy-2-fluoropyridine .
Synthesis Analysis
The synthesis of substituted pyridines, such as 4-Ethoxy-2-fluoropyridine, involves the remodeling of (Aza)indole/Benzofuran skeletons . This process allows for the selective introduction of multiple functional groups . Another method involves the preparation of 6-(trifluoromethyl)pyridin-2(1H)-one through a cyclocondensation method starting from (E)-4-ethoxy-1,1,1-trifluorobut-3-en-2-one .Molecular Structure Analysis
The InChI code for 4-Ethoxy-2-fluoropyridine is 1S/C7H8FNO/c1-2-10-6-3-4-9-7(8)5-6/h3-5H,2H2,1H3 . This code provides a unique identifier for the molecular structure of the compound.Physical And Chemical Properties Analysis
4-Ethoxy-2-fluoropyridine is a solid at room temperature . It should be stored in an inert atmosphere at a temperature between 2-8°C .Scientific Research Applications
Synthesis of Fluorinated Pyridines
4-Ethoxy-2-fluoropyridine can be used in the synthesis of fluorinated pyridines . Fluoropyridines have reduced basicity and are usually less reactive than their chlorinated and brominated analogues . They have interesting and unusual physical, chemical, and biological properties owing to the presence of the strong electron-withdrawing substituent(s) in the aromatic ring .
Creation of Novel Quinolone Compounds
4-Ethoxy-2-fluoropyridine can be used in the creation of novel quinolone compounds applied as S-nitrosoglutathione reductase (GSNOR) inhibitors . This is achieved through the Baltz-Schiemann reaction .
Synthesis of 4-Fluorocytisine
4-Ethoxy-2-fluoropyridine can be used in the synthesis of 4-fluorocytisine . This is also achieved through the Baltz-Schiemann reaction .
Oxidative Fluorination
4-Ethoxy-2-fluoropyridine can be used in oxidative fluorination under chemical and electrochemical conditions in the presence of transition metal (high-oxidation-state nickel, cobalt, and silver) salts .
Preparation of 2-, 3-, 4-Fluoropyridines
4-Ethoxy-2-fluoropyridine can be used in the preparation of 2-, 3-, 4-fluoropyridines . These fluoropyridines present a special interest as potential imaging agents for various biological applications .
Development of Fluorinated Chemicals
4-Ethoxy-2-fluoropyridine can be used in the development of fluorinated chemicals . Over 50 years, many fluorinated medicinal and agrochemical candidates have been discovered and the interest toward development of fluorinated chemicals has been steadily increased .
Safety and Hazards
The safety data sheet for 4-Ethoxy-2-fluoropyridine indicates that it may be harmful if swallowed and may cause skin and eye irritation . It may also cause respiratory irritation . In case of accidental release, it is recommended to avoid dust formation, breathing mist, gas, or vapors, and to use personal protective equipment .
Future Directions
Mechanism of Action
Target of Action
The primary target of 4-Ethoxy-2-fluoropyridine is the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Mode of Action
4-Ethoxy-2-fluoropyridine interacts with its targets through a process known as transmetalation . In this process, formally nucleophilic organic groups are transferred from boron to palladium . This interaction results in the formation of new Pd–C bonds .
Biochemical Pathways
The affected pathway is the Suzuki–Miyaura cross-coupling reaction . The downstream effects of this pathway include the formation of carbon–carbon bonds, which are crucial for the synthesis of complex organic compounds .
Pharmacokinetics
It is known that the compound has high gi absorption and is bbb permeant . It is also a CYP1A2 inhibitor . These properties may impact the bioavailability of the compound.
Result of Action
The molecular effect of 4-Ethoxy-2-fluoropyridine’s action is the formation of new carbon–carbon bonds via the Suzuki–Miyaura cross-coupling reaction . On a cellular level, this can lead to the synthesis of complex organic compounds .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 4-Ethoxy-2-fluoropyridine. For instance, the Suzuki–Miyaura cross-coupling reaction conditions are exceptionally mild and functional group tolerant . Additionally, the organoboron reagents used in the reaction are relatively stable, readily prepared, and generally environmentally benign .
properties
IUPAC Name |
4-ethoxy-2-fluoropyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8FNO/c1-2-10-6-3-4-9-7(8)5-6/h3-5H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDBFDUQCZKHTRP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=NC=C1)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8FNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50614292 | |
Record name | 4-Ethoxy-2-fluoropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50614292 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
175965-82-9 | |
Record name | 4-Ethoxy-2-fluoropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50614292 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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